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Compound of Interest

Compound Name: Gadolinium--nickel (1/5)

Cat. No.: B15489513

A detailed examination of the magnetic characteristics of the intermetallic compounds GdNis
and LaNis reveals fundamental differences rooted in their electronic structures. While GdNis
exhibits ferromagnetic ordering at low temperatures, LaNis behaves as an exchange-enhanced
Pauli paramagnet. This guide provides a comparative overview of their magnetic properties,
supported by experimental data and detailed methodologies.

Data Presentation: Comparative Magnetic
Properties

The distinct magnetic behaviors of GdNis and LaNis are summarized in the table below. GdNis,
containing the rare-earth element gadolinium with its localized 4f electrons, displays strong
magnetic ordering. In contrast, LaNis, where lanthanum has no 4f electrons, exhibits weak
paramagnetic behavior.
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Magnetic Property GdNis LaNis

M I Ferromagnetic / Exchange-enhanced Pauli
agnetic Orderin
J J Ferrimagnetic[1][2] Paramagnet[3]

~32 K (Curie Temperature)[1]

Magnetic Transition Temp. 2] Not Applicable
Saturation Magnetization 6.2 uB/f.u.[2] Not Applicable
Magnetic Susceptibility Not Applicable 4.6 x 10=% emu/g[3]

) ] Higher than the theoretical )
Effective Magnetic Moment ) Not Applicable
value for a free Gd3+ ion[1]

Experimental Protocols

The characterization of the magnetic properties of GdNis and LaNis involves a series of well-
defined experimental procedures, from sample synthesis to data acquisition and analysis.

Sample Preparation

Polycrystalline samples of GdNis and LaNis are typically synthesized by arc melting
stoichiometric amounts of the high-purity constituent elements (gadolinium, lanthanum, and
nickel) in an inert argon atmosphere. To ensure homogeneity, the resulting ingots are often
remelted multiple times. For magnetic measurements, the samples can be in the form of bulk
pieces or powders. Given that rare-earth intermetallics can be sensitive to air, handling and
storage in an inert atmosphere (e.g., in a glovebox) is recommended to prevent oxidation,
which can alter the magnetic properties.

Magnetic Measurements

Magnetic properties are primarily investigated using magnetometry techniques such as
Vibrating Sample Magnetometry (VSM) and Superconducting Quantum Interference Device
(SQUID) magnetometry.

Vibrating Sample Magnetometry (VSM): This technique is used to measure the magnetic
moment of a material by vibrating the sample in a uniform magnetic field. The resulting
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changing magnetic flux induces a voltage in a set of pick-up coils, which is proportional to the

magnetic moment of the sample.

e Procedure:

o

A small, known mass of the sample is mounted on a sample holder.

The sample is placed in the VSM, and the system is evacuated and backfilled with an inert
gas if temperature control is required.

For temperature-dependent measurements, the temperature is swept from a low
temperature (e.g., 2 K) to room temperature or higher, while measuring the magnetization
at a small applied magnetic field. This helps in determining the magnetic ordering
temperature (e.g., Curie temperature).

To determine the saturation magnetization, the magnetic field is swept from a large
positive value to a large negative value and back at a constant low temperature (e.g., 2 K).

SQUID Magnetometry: SQUID magnetometers offer very high sensitivity and are ideal for

measuring very weak magnetic signals, making them suitable for characterizing paramagnetic

materials like LaNis.

e Procedure:

The sample is mounted in a sample holder, typically a gelatin capsule or a straw, and fixed
in place.

The sample is introduced into the SQUID magnetometer.

To measure magnetic susceptibility, the magnetization is measured as a function of an
applied magnetic field at a constant temperature. For a paramagnetic material, this
relationship is linear, and the slope gives the magnetic susceptibility.

Temperature-dependent susceptibility measurements are also performed to confirm the
paramagnetic nature and to check for any magnetic transitions.

Data Analysis

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15489513?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Validation & Comparative

Check Availability & Pricing

The data obtained from magnetometry measurements are analyzed to extract key magnetic
parameters.

e For Ferromagnetic Materials (GdNis):

o The Curie temperature (Tc) is determined from the temperature-dependent magnetization
curve, typically as the temperature at which the magnetization shows a sharp decrease.

o The saturation magnetization (Ms) is obtained from the high-field region of the
magnetization versus magnetic field (M-H) curve at a low temperature.

o The effective magnetic moment can be calculated from the Curie-Weiss law fit to the high-
temperature paramagnetic region of the inverse magnetic susceptibility versus
temperature plot.

e For Paramagnetic Materials (LaNis):

o The magnetic susceptibility (x) is calculated from the slope of the linear M-H curve. The
mass susceptibility can be converted to molar susceptibility for comparison with theoretical
models.

Mandatory Visualization

The following diagram illustrates the general experimental workflow for the comparative study
of the magnetic properties of GdNis and LaNis.
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Caption: Experimental workflow for magnetic property comparison.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Properties]. BenchChem, [2025]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b15489513#gdni5-vs-lani5-a-comparative-study-of-
magnetic-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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